Cas no 1214239-55-0 (2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride
• CAS No: 1214239-55-0
• MF: C₆H₁₀ClN₃O₃
• MW: 207.614900112152
• CID: 4578198
• Update Time: 2025-05-26

2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride

• Inchi： 1S/C6H9N3O3.ClH/c1-3-5(9-12-8-3)2-4(7)6(10)11;/h4H,2,7H2,1H3,(H,10,11);1H
• InChI Key： ZNLYVRPDPUVXNT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC1C(C)=NON=1.[H]Cl

Additional information on 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride

Introduction to 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride (CAS No. 1214239-55-0)

2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride, identified by its CAS number 1214239-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives, characterized by its structural incorporation of a 1,2,5-oxadiazole moiety, which is known for its versatile biological activities. The presence of an amino group at the second position and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The 1,2,5-oxadiazole core is a prominent scaffold in medicinal chemistry due to its ability to modulate various biological pathways. Research has demonstrated that oxadiazole derivatives exhibit inhibitory effects on enzymes such as carbonic anhydrase, kinases, and proteases, which are often implicated in inflammatory and neoplastic processes. Specifically, the 4-methyl substitution on the oxadiazole ring introduces steric and electronic modifications that can fine-tune the pharmacokinetic properties of the compound. This structural feature has been exploited in the development of novel therapeutic agents targeting diseases such as cancer and neurological disorders.

In recent years, 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride has been investigated for its potential role in modulating immune responses. Preclinical studies have suggested that this compound may interfere with key signaling pathways involved in inflammation and autoimmunity. The hydrochloride salt form ensures better bioavailability and stability, which are critical factors for pharmaceutical applications. Additionally, the compound’s ability to cross cell membranes makes it a promising candidate for intracellular targeting.

The synthesis of 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the third position and the oxadiazole ring at the fourth position necessitates careful selection of reagents and catalysts to achieve high yields and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making large-scale production more feasible.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Pharmaceutical companies often use such intermediates to develop novel drugs with enhanced efficacy and reduced side effects. The versatility of 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride lies in its ability to be functionalized at multiple sites, allowing chemists to tailor its properties for specific therapeutic applications.

Recent publications have highlighted the compound’s role in addressing metabolic disorders. Studies indicate that derivatives of this structure may influence key enzymes involved in glucose metabolism and lipid biosynthesis. This aligns with global efforts to develop treatments for conditions such as diabetes and hyperlipidemia. The hydrochloride form’s stability under physiological conditions further enhances its suitability for these applications.

The development of new drug candidates is an iterative process that relies heavily on computational modeling and high-throughput screening. 2-amino-3-(4-methyl-1,2,5-oxadiazol-3-yl)propanoic acid hydrochloride has been subjected to virtual screening algorithms to identify potential binding interactions with target proteins. These computational studies have provided valuable insights into its mechanism of action and have guided experimental design.

In conclusion, 2-amino-3-(4-methyl-1,2,5-oxadiazol...